Cas no 1261815-26-2 (5-Hydroxy-quinoline-7-carboxylic acid ethyl ester)

• Product name: 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester
• CAS No: 1261815-26-2
• MF: C₁₂H₁₁NO₃
• MW: 217.22064
• CID: 1080147
• PubChem ID: 137117773

5-Hydroxy-quinoline-7-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester
• 1261815-26-2

• Inchi： InChI=1S/C12H11NO3/c1-2-16-12(15)8-6-10-9(11(14)7-8)4-3-5-13-10/h3-7,14H,2H2,1H3
• InChI Key： WSZGVTWBSNYZCA-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC2=C(C=CC=N2)C(=C1)O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Additional information on 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester

Introduction to 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester (CAS No: 1261815-26-2) and Its Emerging Applications in Chemical Biology

5-Hydroxy-quinoline-7-carboxylic acid ethyl ester, identified by the chemical compound identifier CAS No: 1261815-26-2, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its hydroxy and carboxylic ester functional groups attached to a quinoline core, exhibits a unique structural framework that makes it a valuable scaffold for the development of novel bioactive molecules. The quinoline moiety is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the hydroxy group at the 5-position and the ethyl ester at the 7-position further modulates its pharmacological profile, making it an attractive candidate for medicinal chemistry investigations.

The structure-activity relationship (SAR) of 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester has been extensively studied to optimize its biological efficacy. Researchers have demonstrated that modifications at the hydroxy and ester positions can significantly influence its interactions with biological targets. For instance, the hydroxy group can participate in hydrogen bonding with protein or nucleic acid residues, enhancing binding affinity, while the ethyl ester can be hydrolyzed to release a free carboxylic acid, which may alter the compound's solubility and metabolic stability.

Recent advancements in drug discovery have highlighted the potential of quinoline derivatives as inhibitors of kinases and other enzymes involved in cancer progression. Studies have shown that 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester exhibits inhibitory activity against several kinases, including tyrosine kinases and serine/threonine kinases, which are critical in signal transduction pathways associated with tumor growth and metastasis. The compound's ability to disrupt these pathways makes it a promising candidate for further development into an anticancer therapeutic agent.

The synthesis of 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester typically involves multi-step organic reactions, starting from readily available quinoline precursors. The introduction of the hydroxy group at the 5-position is often achieved through oxidation or hydrolysis reactions, while the ethyl ester is formed via esterification. These synthetic routes have been optimized to ensure high yield and purity, making the compound accessible for both academic research and industrial applications.

In addition to its pharmacological potential, 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester has been explored in material science applications. Its quinoline core can serve as a building block for designing metal-organic frameworks (MOFs) or coordination polymers with specific functionalities. These materials have applications in catalysis, gas storage, and sensing technologies. The hydroxyl and ester groups provide additional sites for coordination or functionalization, enabling tailored properties for advanced materials.

The role of computational chemistry in understanding the behavior of 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester has become increasingly prominent. Molecular modeling techniques, such as density functional theory (DFT) calculations, have been employed to predict binding affinities, metabolic pathways, and drug-like properties. These computational approaches complement experimental studies by providing insights into molecular interactions at an atomic level, thereby accelerating the drug discovery process.

The pharmacokinetic profile of 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester is another critical aspect that has been investigated. Studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties using in vitro and in vivo models. The compound's solubility and stability in biological systems are key factors that determine its bioavailability and therapeutic efficacy. Modifications to improve solubility or metabolic stability have been explored to enhance its clinical potential.

Emerging research suggests that 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester may also have applications in neurodegenerative diseases. Quinoline derivatives have shown promise in modulating neurotransmitter systems affected by conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies indicate that this compound can interact with specific receptors or enzymes involved in neuroprotection and inflammation reduction. Further investigation is warranted to explore its therapeutic potential in neurological disorders.

The industrial synthesis of 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester has been refined to meet the demands of large-scale production. Continuous flow chemistry techniques have been adopted to improve efficiency and reduce waste generation. These green chemistry approaches align with global efforts to promote sustainable manufacturing practices in pharmaceuticals.

In conclusion, 5-Hydroxy-quinoline-7-carboxylic acid ethyl ester (CAS No: 1261815-26-2) is a multifaceted compound with significant potential in chemical biology and pharmaceutical development. Its unique structural features make it a valuable scaffold for designing bioactive molecules with applications ranging from oncology to material science. Ongoing research continues to uncover new therapeutic possibilities and optimize synthetic methodologies for this promising compound.